Cas no 23994-32-3 (6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine)

• Product Name: 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine
• CAS No: 23994-32-3
• MF: C₁₇H₂₂ClN₃OS
• MW: 351.89408159256
• CID: 6105556
• PubChem ID: 1420391
• Update Time: 2025-08-03

6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-(methylthio)-
• N-[6-chloro-5-(4-methoxybenzyl)-2-(methylsulfanyl)-4-pyrimidinyl]-N,N-diethylamine
• 23994-32-3
• SR-01000491703
• Oprea1_318603
• AKOS000546917
• EU-0044791
• SR-01000491703-1
• Oprea1_712519
• [6-Chloro-5-(4-methoxy-benzyl)-2-methylsulfanyl-pyrimidin-4-yl]-diethyl-amine
• EN300-7478898
• 6-CHLORO-N,N-DIETHYL-5-[(4-METHOXYPHENYL)METHYL]-2-(METHYLSULFANYL)PYRIMIDIN-4-AMINE
• AJ-292/13487029

• Inchi： 1S/C17H22ClN3OS/c1-5-21(6-2)16-14(15(18)19-17(20-16)23-4)11-12-7-9-13(22-3)10-8-12/h7-10H,5-6,11H2,1-4H3
• InChI Key： UZWCZJVEPBKJFM-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(Cl)=C(CC2=CC=C(OC)C=C2)C(N(CC)CC)=N1

Computed Properties

• Exact Mass: 351.1172112g/mol
• Monoisotopic Mass: 351.1172112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine

Introduction to 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine (CAS No. 23994-32-3)

6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 23994-32-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and utility in drug development. The structural features of this molecule, including its chloro, N,N-diethyl, 2-methylsulfanyl, and 4-methoxyphenylmethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine molecule exhibits a complex arrangement of functional groups that make it a promising candidate for further investigation in medicinal chemistry. The presence of a chloro group at the 6-position of the pyrimidine ring enhances its reactivity, allowing for various chemical modifications that can tailor its biological activity. Additionally, the N,N-diethyl and 2-methylsulfanyl groups contribute to the compound's solubility and stability, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies have indicated that 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression and inflammation. These findings are particularly intriguing given the growing interest in targeted therapies that modulate key molecular pathways associated with these diseases.

In vitro studies have demonstrated that this compound can interact with specific targets such as kinases and transcription factors, which are crucial for cell signaling and regulation. The 4-amino group at the 4-position of the pyrimidine ring provides a site for further derivatization, allowing chemists to design analogs with enhanced potency and selectivity. This flexibility in structural modification makes 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine a valuable scaffold for developing novel therapeutic agents.

The role of 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine in addressing unmet medical needs is further highlighted by its potential applications in treating neurological disorders. Preliminary research suggests that this compound may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of pyrimidine derivatives to cross the blood-brain barrier has opened new avenues for developing treatments that can directly target central nervous system disorders.

From a synthetic chemistry perspective, 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine represents an excellent example of how functional group interplay can lead to complex molecular architectures. The synthesis of this compound involves multi-step reactions that showcase the ingenuity of organic chemists in constructing intricate heterocyclic systems. Techniques such as nucleophilic substitution, condensation reactions, and metal-catalyzed coupling reactions are employed to achieve the desired structure with high yield and purity.

The pharmacokinetic properties of 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine are also subjects of intense study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing side effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been instrumental in characterizing the pharmacokinetic profile of this compound.

The future prospects for 6-chloro-N,N-diethyl-5-[(4-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-am ine are bright, with ongoing research aimed at uncovering new therapeutic applications and improving synthetic methodologies. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are expected to accelerate the development of novel derivatives based on this promising scaffold. As our understanding of disease mechanisms continues to evolve, compounds like 6-chloro-N,N-di ethyl -5 -[ ( 4 - meth oxyph enyl ) m ethyl ] -2 -m ethyl sulf anylpy rim idin - 4 - am ine will play a pivotal role in shaping future treatments.